Cas no 1805583-96-3 (2-Bromo-6-(difluoromethoxy)benzotrifluoride)

• Product Name: 2-Bromo-6-(difluoromethoxy)benzotrifluoride
• CAS No: 1805583-96-3
• MF: C₈H₄BrF₅O
• MW: 291.01277923584
• CID: 4706985
• Update Time: 2023-08-15

2-Bromo-6-(difluoromethoxy)benzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethoxy)benzotrifluoride

• Inchi： 1S/C8H4BrF5O/c9-4-2-1-3-5(15-7(10)11)6(4)8(12,13)14/h1-3,7H
• InChI Key： IRUBJZPVGCBSRN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(F)(F)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 9.2